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Compound of Interest

Compound Name: Rosiglitazone maleate

Cat. No.: B7796476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of rosiglitazone
maleate stock solutions for use in various research applications. Rosiglitazone maleate is a

high-affinity agonist of peroxisome proliferator-activated receptor-γ (PPARγ) and is a member

of the thiazolidinedione class of antihyperglycemic agents.[1][2] It is widely used in studies

related to insulin sensitization, adipocyte differentiation, and anti-inflammatory effects.[1][2][3]

I. Quantitative Data Summary
For ease of comparison, the following table summarizes the key quantitative data for preparing

rosiglitazone maleate stock solutions.
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Parameter Value Source(s)

Molecular Weight 473.5 g/mol [4][5]

Solubility in DMSO 3 mg/mL to 100 mg/mL [1][2][4][5]

Solubility in Ethanol ~0.25 mg/mL to 6 mg/mL [1][4][5]

Solubility in Dimethyl

Formamide (DMF)
~10 mg/mL [4][5]

Solubility in Aqueous Buffers Sparingly soluble [4][6]

Recommended Stock Solution

Concentration
10 mM in DMSO [7][8]

Storage of Solid Compound -20°C [4][9]

Storage of Stock Solution in

Solvent

-20°C for up to 1-3 months;

-80°C for up to 6 months
[7][9]

Aqueous Solution Stability
Not recommended for storage

for more than one day
[4][6]

II. Experimental Protocols
A. Protocol for Preparation of a 10 mM Rosiglitazone Maleate Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of rosiglitazone maleate in

dimethyl sulfoxide (DMSO), a common solvent for this compound.

Materials:

Rosiglitazone maleate powder (purity ≥98%)[4]

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Pre-weighing Preparations: Before handling, allow the rosiglitazone maleate container to

equilibrate to room temperature to prevent condensation.

Weighing: Accurately weigh out the desired amount of rosiglitazone maleate powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh 4.735 mg of rosiglitazone maleate (Molecular Weight = 473.5 g/mol ).

Dissolution: Add the weighed rosiglitazone maleate to a sterile microcentrifuge tube or vial.

Add the appropriate volume of anhydrous DMSO. For a 10 mM solution, add 1 mL of DMSO

to 4.735 mg of the compound.

Mixing: Cap the tube or vial securely and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid

dissolution if necessary.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes.[8] Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[7][9]

B. Protocol for Preparation of Working Solutions in Aqueous Buffer

Rosiglitazone maleate has low solubility in aqueous buffers.[4] Therefore, working solutions

are typically prepared by diluting a high-concentration stock solution (e.g., in DMSO) into the

desired aqueous buffer or cell culture medium.

Materials:

10 mM Rosiglitazone Maleate stock solution in DMSO

Phosphate-buffered saline (PBS), cell culture medium, or other desired aqueous buffer

Sterile microcentrifuge tubes or culture plates
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Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM rosiglitazone maleate
stock solution at room temperature.

Dilution: To minimize precipitation, first add the required volume of the aqueous buffer to a

new sterile tube. Then, add the required volume of the DMSO stock solution to the buffer

while gently vortexing. For example, to prepare a 10 µM working solution in 1 mL of cell

culture medium, add 1 µL of the 10 mM stock solution to 999 µL of the medium.

Final DMSO Concentration: It is crucial to keep the final concentration of DMSO in the

working solution low (typically below 0.1%) to avoid solvent-induced cellular toxicity.[8]

Immediate Use: Aqueous solutions of rosiglitazone maleate should be prepared fresh and

used immediately, as storage for more than one day is not recommended.[4][6]

III. Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for Rosiglitazone Maleate Stock Solution Preparation
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Workflow for preparing rosiglitazone maleate stock solution.
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Primary Signaling Pathway of Rosiglitazone Maleate
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Primary signaling pathway of rosiglitazone maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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